4-(1-benzofuran-2-yl)-6-(2,3-dihydro-1H-indol-1-yl)-1,3,5-triazin-2-amine
Overview
Description
4-(1-benzofuran-2-yl)-6-(2,3-dihydro-1H-indol-1-yl)-1,3,5-triazin-2-amine is a chemical compound that has recently gained attention in the scientific community due to its potential as a therapeutic agent. This compound has been shown to have various biochemical and physiological effects, and its mechanism of action is still being studied.
Mechanism of Action
The mechanism of action of 4-(1-benzofuran-2-yl)-6-(2,3-dihydro-1H-indol-1-yl)-1,3,5-triazin-2-amine is still being studied, but it is believed to work by inhibiting certain enzymes that are involved in cancer cell growth and inflammation. Specifically, this compound has been shown to inhibit the activity of the enzyme cyclin-dependent kinase 4 (CDK4), which is involved in cell cycle regulation and is often overexpressed in cancer cells. By inhibiting CDK4, 4-(1-benzofuran-2-yl)-6-(2,3-dihydro-1H-indol-1-yl)-1,3,5-triazin-2-amine can slow down or stop the growth of cancer cells.
Biochemical and Physiological Effects
In addition to its anti-cancer and anti-inflammatory properties, 4-(1-benzofuran-2-yl)-6-(2,3-dihydro-1H-indol-1-yl)-1,3,5-triazin-2-amine has been shown to have other biochemical and physiological effects. For example, it has been shown to have antioxidant properties, which may help to protect cells from damage caused by free radicals. Additionally, this compound has been shown to have neuroprotective properties, and has been studied for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.
Advantages and Limitations for Lab Experiments
One advantage of using 4-(1-benzofuran-2-yl)-6-(2,3-dihydro-1H-indol-1-yl)-1,3,5-triazin-2-amine in lab experiments is that it has been shown to be relatively stable and easy to work with. Additionally, this compound has been shown to have low toxicity, which makes it a safer option for lab experiments compared to other potential therapeutic agents. However, one limitation of using this compound in lab experiments is that its mechanism of action is still being studied, which means that its full potential as a therapeutic agent is not yet fully understood.
Future Directions
There are many potential future directions for research on 4-(1-benzofuran-2-yl)-6-(2,3-dihydro-1H-indol-1-yl)-1,3,5-triazin-2-amine. One area of future research could be to further study its mechanism of action, in order to better understand how it works and how it can be optimized for therapeutic use. Additionally, more research could be done to explore its potential use in the treatment of other diseases beyond cancer and inflammation, such as neurodegenerative diseases. Finally, more research could be done to explore the potential of this compound for use in combination with other therapeutic agents, in order to improve its efficacy and reduce potential side effects.
In conclusion, 4-(1-benzofuran-2-yl)-6-(2,3-dihydro-1H-indol-1-yl)-1,3,5-triazin-2-amine is a promising therapeutic agent that has been the subject of numerous scientific studies. Its anti-cancer and anti-inflammatory properties, along with its low toxicity and relative stability, make it a promising option for further research and development. However, more research is needed to fully understand its mechanism of action and to explore its potential use in the treatment of other diseases beyond cancer and inflammation.
Scientific Research Applications
4-(1-benzofuran-2-yl)-6-(2,3-dihydro-1H-indol-1-yl)-1,3,5-triazin-2-amine has been the subject of numerous scientific studies due to its potential as a therapeutic agent. It has been shown to have anti-cancer properties, and has been studied for its potential use in the treatment of various types of cancer, including breast cancer, lung cancer, and leukemia. Additionally, this compound has been shown to have anti-inflammatory properties, and has been studied for its potential use in the treatment of inflammatory diseases such as rheumatoid arthritis.
properties
IUPAC Name |
4-(1-benzofuran-2-yl)-6-(2,3-dihydroindol-1-yl)-1,3,5-triazin-2-amine | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H15N5O/c20-18-21-17(16-11-13-6-2-4-8-15(13)25-16)22-19(23-18)24-10-9-12-5-1-3-7-14(12)24/h1-8,11H,9-10H2,(H2,20,21,22,23) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OSMOGPUYCZVETM-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(C2=CC=CC=C21)C3=NC(=NC(=N3)N)C4=CC5=CC=CC=C5O4 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H15N5O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
329.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.